Cas no 109837-24-3 (1D-myo-inositol 1,4,5,6-tetrakisphosphate)

1D-myo-inositol 1,4,5,6-tetrakisphosphate structure
109837-24-3 structure
Product Name:1D-myo-inositol 1,4,5,6-tetrakisphosphate
CAS No:109837-24-3
MF:C6H16O18P4
MW:500.075487136841
CID:2031180
PubChem ID:443266
Update Time:2025-04-21

1D-myo-inositol 1,4,5,6-tetrakisphosphate Chemical and Physical Properties

Names and Identifiers

    • 1D-myo-inositol 1,4,5,6-tetrakisphosphate
    • D-myo-inositol 1,4,5,6-tetrakisphosphate
    • D-myo-inositol 3,4,5,6-tetrakisphosphate
    • inositol 3,4,5,6-tetrakisphosphate
    • Inositol-1,4,5,6-tetrakisphosphate
    • L-myo-inositol 3,4,5,6-tetrakisphosphate
    • myo-Inositol 1,4,5,6-tetrakisphosphate
    • Q27098360
    • 1D-myo-inositol 1,4,5,6-tetrakis(dihydrogen phosphate)
    • (1R,2S,3S,4R,5R,6S)-5,6-Dihydroxycyclohexane-1,2,3,4-tetrayl tetrakis(dihydrogen phosphate)
    • (1R,2S,3S,4R,5R,6S)-5,6-dihydroxycyclohexane-1,2,3,4-tetrayl tetrakis[dihydrogen (phosphate)]
    • CHEBI:16067
    • PD045655
    • [(1R,2R,3S,4R,5S,6S)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] dihydrogen phosphate
    • SCHEMBL1342025
    • 121010-58-0
    • Inositol 1,4,5,6-tetrakisphosphate
    • D-Myo Inositol 1,4,5,6 Tetrakisphosphate
    • CHEMBL282059
    • I0P
    • BDBM50075649
    • {[(1S,2R,3S,4R,5R,6S)-3,4-dihydroxy-2,5,6-tris(phosphonooxy)cyclohexyl]oxy}phosphonic acid
    • Inchi: 1S/C6H16O18P4/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)/t1-,2+,3-,4-,5+,6+/m1/s1
    • InChI Key: MRVYFOANPDTYBY-YORTWTKJSA-N
    • SMILES: P(=O)(O)(O)O[C@H]1[C@@H]([C@@H]([C@@H]([C@H]([C@@H]1OP(=O)(O)O)OP(=O)(O)O)O)O)OP(=O)(O)O

Computed Properties

  • Exact Mass: 499.92871165g/mol
  • Monoisotopic Mass: 499.92871165g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.1
  • Topological Polar Surface Area: 308Ų

Experimental Properties

  • LogP: -7.268
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD